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Compound of Interest

Compound Name: 4-fluoro-L-phenylalanine

Cat. No.: B556548

An In-depth Technical Guide to 4-fluoro-L-phenylalanine: Chemical Properties and Structure

Abstract

4-fluoro-L-phenylalanine (4F-Phe) is a non-proteinogenic amino acid that has garnered
significant attention in biochemical research, drug development, and protein engineering.[1][2]
As a derivative of L-phenylalanine, it features a fluorine atom at the para-position of the phenyl
ring.[3][4] This single atomic substitution imparts unique chemical and physical properties that
researchers leverage to enhance the stability, binding affinity, and biological activity of peptides
and proteins.[1] Furthermore, the presence of the 19F isotope makes it a powerful probe for
Nuclear Magnetic Resonance (NMR) studies of protein structure and function.[2][5] This guide
provides a comprehensive overview of the chemical properties, structure, and applications of 4-
fluoro-L-phenylalanine for researchers, scientists, and drug development professionals.

Chemical Structure and Identifiers

4-fluoro-L-phenylalanine is structurally analogous to the natural amino acid L-phenylalanine,
with the key difference being the substitution of a hydrogen atom with a fluorine atom at the 4-
position of the benzene ring.[3] This substitution introduces minimal steric hindrance while
significantly altering the electronic properties of the aromatic ring.

IUPAC Name: (2S)-2-amino-3-(4-fluorophenyl)propanoic acid.[3]

Chemical Structure:
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e SMILES:C1=CC(=CC=C1C--INVALID-LINK--O)N)F[3]

e INChI:InChI=1S/COH10FNO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,
(H,12,13)/t8-/m0/s1[3]

e InChIKey:XWHHYOYVRVGJJIY-QMMMGPOBSA-N[3]

A summary of its key identifiers is presented in Table 1.

Table 1: Identifiers for 4-fluoro-L-phenylalanine

Identifier Value Reference(s)
CAS Number 1132-68-9 [1][2][3]
PubChem CID 716312 [3]

Molecular Formula C9H10FNO2 [11[2]
Molecular Weight 183.18 g/mol [21[3114]

p-Fluoro-L-phenylalanine, L-4-
Synonyms Fluorophenylalanine, H-Phe(4-  [1][2][3]
F)-OH

Physicochemical Properties

The introduction of fluorine significantly influences the physicochemical properties of the amino
acid. These properties are crucial for its application in peptide synthesis and protein
engineering. A compilation of these properties is detailed in Table 2.

Table 2: Physicochemical Properties of 4-fluoro-L-phenylalanine
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Property Value Reference(s)

) White to off-white powder or
Physical State _ _ [1][4](6]
crystalline solid

Melting Point 211-255 °C (decomposes) (11061071

- In water: Slightly soluble to
insoluble - In PBS (pH 7.2): 5
Solubility mg/mL - In 0.5M HCI: 50 [21[71[8]1[9][10]
mg/mL - In Organic Solvents:
Soluble in DMSO, Acetone

Optical Rotation -23.0° to -27.0° (c=1, H20) [7][11][12]
pKa (Predicted) 2.20+£0.10 [7]
LogP (Computed) -1.9 (XLogP3) [3114]

Biological Activity and Key Applications

4-fluoro-L-phenylalanine is a versatile tool in chemical biology and drug discovery. Its primary
biological effect is as a phenylalanine antagonist, which can lead to the inhibition of protein
synthesis.[2][9] Researchers have harnessed its unique properties for several key applications.

e Drug Development: It serves as a critical building block in the synthesis of novel peptide-
based drugs.[1] Its incorporation can enhance binding affinities, improve metabolic stability,
and alter the pharmacokinetic profiles of therapeutic peptides.[1] For example, it has been
shown to inhibit the growth of MCF-7 breast cancer cells with an IC50 value of 11.8 uM.[2]
[10]

» Protein Engineering: Scientists substitute native phenylalanine residues with 4F-Phe to
probe protein structure and function. The fluorinated analog can enhance protein stability
and modulate enzyme activity, providing valuable insights into protein mechanics.[1]

e 19F NMR Spectroscopy: The fluorine atom provides a sensitive NMR handle (19F) that is
absent in natural proteins. This allows for high-resolution studies of protein folding,
dynamics, and interactions.[13] It has been effectively used to determine the site-specific
solvent accessibility of residues within polypeptides.[2][10]
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e Radiolabeling: The fluorine atom allows for the incorporation of the 18F radioisotope, a
positron emitter widely used in Positron Emission Tomography (PET) imaging for medical

diagnostics.[1][14]
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Caption: Key applications and outcomes of 4-fluoro-L-phenylalanine research.

Experimental Protocols
General Synthesis and Purification

Multiple synthetic routes to 4-fluoro-L-phenylalanine have been reported, often starting from
fluorinated benzaldehyde derivatives. A common strategy involves the asymmetric
hydrogenation of an a-amido cinnamic acid intermediate.[14]
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Caption: Generalized workflow for the chemical synthesis of 4-fluoro-L-phenylalanine.

Methodology:

 Intermediate Synthesis: 4-fluorobenzaldehyde is reacted with N-acetylglycine to form the
corresponding azalactone intermediate.

o Asymmetric Hydrogenation: The intermediate undergoes transition-metal-catalyzed
asymmetric hydrogenation using a chiral ligand (e.g., ferrocene-based Me-BoPhoz) to
establish the L-stereochemistry with high enantiomeric excess.[14]

e Hydrolysis: The resulting N-acetyl-L-phenylalanine derivative is subjected to acid hydrolysis
to remove the acetyl protecting group.

 Purification: The final product is purified by recrystallization from a solvent system such as
aqueous ethanol to yield high-purity crystals.[7]

Protocol for 19F NMR Analysis of Proteins

Incorporating 4F-Phe into a protein allows for detailed structural analysis using 19F NMR.
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Protein Expression:
Grow host cells (e.g., E. coli)
in minimal media supplemented
with 4-Fluoro-L-phenylalanine.

'

Protein Purification:
Isolate and purify the
19F-labeled protein using
standard chromatography techniques.

'

NMR Sample Preparation:
Prepare a concentrated, stable
solution of the labeled protein
in an appropriate NMR buffer.

'

Data Acquisition:
Acquire 1D or 2D °F NMR
spectra on a high-field
NMR spectrometer.

'

Spectral Analysis:
Analyze chemical shifts,
line widths, and relaxation
properties of the 1°F signals.

:

Structural Insights:
Correlate NMR data to determine
solvent accessibility, ligand binding,
or conformational changes.

Click to download full resolution via product page

Caption: Experimental workflow for protein analysis using *°*F NMR with 4F-Phe.
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Methodology:

» Protein Expression: The target protein is overexpressed in an auxotrophic host strain or
using a minimal medium where native phenylalanine is replaced by 4-fluoro-L-
phenylalanine.[13]

 Purification: The 19F-labeled protein is purified to homogeneity using methods like affinity
and size-exclusion chromatography.

* NMR Spectroscopy: A concentrated sample of the purified protein is prepared in a suitable
buffer. 19F NMR spectra are recorded.

o Data Analysis: The chemical shift of the 19F signal is highly sensitive to its local
environment. Changes in the chemical shift upon addition of a ligand or denaturant can be
used to map binding sites or assess solvent accessibility at the labeled position.[2][5]

Safety and Handling

According to GHS classifications, 4-fluoro-L-phenylalanine may be harmful if swallowed,
inhaled, or in contact with skin, and may cause skin and eye irritation.[3][15]

e Handling: Standard laboratory procedures should be followed, including the use of personal
protective equipment (PPE) such as safety goggles, gloves, and a lab coat.[6] Work should
be conducted in a well-ventilated area or a fume hood to avoid inhalation of dust.[6]

o Storage: The compound should be stored in a tightly sealed container in a dry, cool, and
well-ventilated place, protected from light.[1][6][7]

 Stability: It is stable under normal storage conditions but is incompatible with strong oxidizing
agents.[6][16]

Conclusion

4-fluoro-L-phenylalanine is a powerful and versatile tool for chemical biologists, medicinal
chemists, and structural biologists. Its unique properties, conferred by the strategic placement
of a fluorine atom, enable advanced applications in drug design, protein engineering, and
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biophysical analysis. The continued exploration of this and other fluorinated amino acids

promises to further expand the capabilities of peptide and protein science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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